Cas no 1020277-43-3 (6-(Piperidin-4-yl)isoquinoline)

6-(Piperidin-4-yl)isoquinoline structure
1020277-43-3 structure
Product Name:6-(Piperidin-4-yl)isoquinoline
CAS No:1020277-43-3
MF:C14H16N2
MW:212.290243148804
CID:4559334
Update Time:2023-08-10

6-(Piperidin-4-yl)isoquinoline Chemical and Physical Properties

Names and Identifiers

    • 6-(Piperidin-4-yl)isoquinoline
    • Inchi: 1S/C14H16N2/c1-2-14-10-16-8-5-13(14)9-12(1)11-3-6-15-7-4-11/h1-2,5,8-11,15H,3-4,6-7H2
    • InChI Key: WKJJFCLGSAPOMH-UHFFFAOYSA-N
    • SMILES: N1CCC(C2C=CC3C=NC=CC=3C=2)CC1

Computed Properties

  • Exact Mass: 212.131349g/mol
  • Monoisotopic Mass: 212.131349g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 212.29g/mol
  • XLogP3: 2.2
  • Topological Polar Surface Area: 24.9
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